N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(3-methoxy-4-phenylmethoxyphenyl)methylideneamino]-2-(4-methylanilino)acetamide
• InChI: InChI=1S/C24H25N3O3/c1-18-8-11-21(12-9-18)25-16-24(28)27-26-15-20-10-13-22(23(14-20)29-2)30-17-19-6-4-3-5-7-19/h3-15,25H,16-17H2,1-2H3,(H,27,28)/b26-15-
• InChI Key: PTQXYRVTKCFGIQ-YSMPRRRNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC(=O)NN=CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
• Isomeric SMILES: CC1=CC=C(C=C1)NCC(=O)N/N=C\C2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide, also known as BMH-21, is a synthetic compound that has been developed for its potential use in cancer treatment. It belongs to the class of hydrazide derivatives, which have been shown to exhibit various biological activities, including anti-cancer properties.

Mechanism of Action

The exact mechanism of action of N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has been shown to bind to the colchicine site of tubulin, which prevents the formation of microtubules and disrupts the normal functioning of the cytoskeleton. This leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has been shown to have a number of biochemical and physiological effects in cancer cells. It has been found to decrease the levels of anti-apoptotic proteins such as Bcl-2 and Bcl-xL, which promote cell survival. In addition, N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has been shown to increase the levels of pro-apoptotic proteins such as Bax and Bak, which promote cell death. N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has also been found to inhibit the activity of various enzymes involved in cancer cell proliferation and survival, including topoisomerase II and Akt.

Advantages and Limitations for Lab Experiments

N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified in large quantities. It has been extensively studied for its anti-cancer properties, and its mechanism of action is well understood. However, there are also some limitations to using N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide in lab experiments. It has been found to be cytotoxic to normal cells at high concentrations, which can limit its use in certain experiments. In addition, its solubility in aqueous solutions is limited, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide. One area of interest is the development of more potent and selective analogs of N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide that have improved efficacy and reduced toxicity. Another area of interest is the investigation of the combination of N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide with other anti-cancer agents, which may enhance its therapeutic potential. Furthermore, the use of N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide in animal models of cancer is an important step in evaluating its efficacy and safety for potential clinical use. Finally, the identification of biomarkers that can predict the response of cancer cells to N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide may help to personalize cancer treatment and improve patient outcomes.

Scientific Research Applications

N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and ovarian cancer. In addition, N'-[4-(benzyloxy)-3-methoxybenzylidene]-2-[(4-methylphenyl)amino]acetohydrazide has been found to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for eliminating cancer cells from the body.